Cas no 362601-90-9 (Methyl 2,5-difluorobenzoate)

Methyl 2,5-difluorobenzoate Properties

Names and Identifiers

• Methyl 2,5-difluorobenzoate
• Benzoic acid,2,5-difluoro-, methyl ester
• C8H6F2O2
• 2,5-Difluoro-benzoic acid methyl ester
• DTXSID10381413
• MFCD03093800
• EN300-139830
• SY011018
• 2,5-Difluorobenzoic acid methyl ester
• PS-8666
• J-521899
• AMY6569
• AKOS008981537
• Methyl 2,5-difluorobenzoate, 97%
• methyl-2,5-difluorobenzoate
• A6282
• Benzoic acid, 2,5-difluoro-, methyl ester
• 362601-90-9
• PB42641
• FT-0687094
• SCHEMBL112046
• CS-W005748
• 2,5-Difluorobenzoic acid, methyl ester
• METHYL2,5-DIFLUOROBENZOATE
• DB-069344
• +Expand

• MDL： MFCD03093800
• InChIKey： UDBLTZWJCWPYBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• SMILES： COC(=O)C1=C(C=CC(=C1)F)F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.75140
• PSA: 26.30000
• Refractive Index: n20/D 1.4850(lit.)
• Boiling Point: 212.1±30.0 ºC (760 Torr),
• Flash Point: 80.0±19.4 ºC,
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2,5-difluorobenzoate Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R22; R37/38; R41
• Dangerous goods sign： Xn Xi
• Hazard Statement： Irritant
• Risk Phrases： R22;R37/38;R41

Methyl 2,5-difluorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%